Cas no 149288-71-1 (Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]-)

• Product Name: Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]-
• CAS No: 149288-71-1
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• MDL: MFCD13631055
• CID: 3783940
• PubChem ID: 43238029
• Update Time: 2025-05-30

Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]-
• 4-[(3,5-Dimethoxyphenoxy)methyl]benzoic acid
• A1-05400
• 149288-71-1
• AKOS008952301

• MDL： MFCD13631055
• Inchi： 1S/C16H16O5/c1-19-13-7-14(20-2)9-15(8-13)21-10-11-3-5-12(6-4-11)16(17)18/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： BCIZSSSHHGSXIO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(COC2=CC(OC)=CC(OC)=C2)C=C1

Computed Properties

• Exact Mass: 288.09977361Da
• Monoisotopic Mass: 288.09977361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]-

Comprehensive Overview of Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]- (CAS No. 149288-71-1)

Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]- (CAS No. 149288-71-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, combines a benzoic acid core with a 3,5-dimethoxyphenoxy moiety, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its potential due to its synthetic utility and bioactive properties.

In recent years, the demand for high-purity intermediates like Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]- has surged, driven by advancements in drug discovery and green chemistry. This compound is often explored for its role in synthesizing pharmaceutical agents, particularly those targeting inflammatory pathways or metabolic disorders. Its structural features, including the methoxy groups and ether linkage, contribute to its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

From an industrial perspective, Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]- is also relevant in the development of specialty chemicals and functional materials. Its stability and reactivity under mild conditions make it suitable for use in catalysis and polymer modification. Additionally, its eco-friendly synthesis aligns with the growing emphasis on sustainable manufacturing practices, a topic frequently searched by professionals in the chemical sector.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Researchers often seek optimized protocols for its preparation, including one-pot reactions or microwave-assisted synthesis, to improve yield and reduce waste. Another hot topic is its potential as a building block for biodegradable materials, which ties into the broader discussion of circular economy initiatives in the chemical industry.

In analytical chemistry, Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]- is studied for its chromatographic behavior and spectroscopic properties. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability. These aspects are critical for ensuring its suitability in high-value applications, such as formulation development or quality control.

The compound’s structure-activity relationship (SAR) is another area of active research. By modifying its substituents or functional groups, scientists aim to enhance its bioavailability or target specificity. This approach is particularly relevant in the context of personalized medicine, where tailored molecular designs are increasingly sought after.

As the scientific community continues to explore the potential of Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]-, its role in emerging technologies like nanomedicine and smart materials is also being investigated. For instance, its incorporation into drug delivery systems or sensors could open new avenues for innovation. Such applications are often highlighted in peer-reviewed journals and industry reports, reflecting the compound’s multidisciplinary relevance.

In summary, Benzoic acid, 4-[(3,5-dimethoxyphenoxy)methyl]- (CAS No. 149288-71-1) represents a compelling case study in modern chemical research. Its versatility, synthetic accessibility, and functional diversity make it a subject of ongoing interest across multiple domains. Whether you are a chemist, formulator, or materials scientist, understanding this compound’s properties and applications can provide valuable insights into next-generation innovations.